Cas no 2545-22-4 (Cholesteryl linolenate)

• Product Name: Cholesteryl linolenate
• CAS No: 2545-22-4
• Molecular Formula: C₄₅H₇₄O₂
• Molecular Weight: 647.06786
• MDL: MFCD00041821
• CID: 43142
• PubChem ID: 6436907

Cholesteryl linolenate Properties

Names and Identifiers

• Cholesteryl linolenate
• Cholest-5-en-3beta-yl (Z,Z,Z)-octadeca-9,12,15-trien-1-oate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
• 5-CHOLESTEN-3BETA-OL 3-LINOLENATE
• 9,12,15-octadecatrienoate,(z,z,z)-cholest-5-en-3-ol(3beta)
• cholesterol all cis-9,12,15-octadecatrienoate
• CHOLESTEROL LINOLEATE
• CHOLESTEROL LINOLENATE
• Cholesteryl linolenic acid
• Cholesteryl-linolenat
• cholesteryl-linolenate
• LINOLEIC ACID CHOLESTEROL ESTER
• Linolensaeure-cholesterylester
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanth
• SCHEMBL466162
• CLL-9,12,15
• AKOS040732815
• CE 18:3
• (3beta)-cholest-5-en-3-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
• CS-0102948
• CE(18:3)
• Cholest-5-en-3-ol (3beta)-, 3-((9Z,12Z,15Z)-9,12,15-octadecatrienoate)
• LMST01020009
• Cholest-5-en-3-ol (3beta)-, (9Z,12Z,15Z)-9,12,15-octadecatrienoate
• DTXSID001014612
• Cholest-5-en-3-ol (3.beta.)-, 9,12,15-octadecatrienoate, (Z,Z,Z)-
• (9Z,12Z,15Z-octadecatrienoyl)-cholesterol
• CHEBI:84341
• CE(18:3(9Z,12Z,15Z))
• 2545-22-4
• FYMCIBHUFSIWCE-WVXFKAQASA-N
• NS00046575
• Cholest-5-en-3-yl (9E,12E,15E)-9,12,15-octadecatrienoate #
• cholesteryl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
• EINECS 219-824-9
• Cholesterol ?-Linolenate
• [(3S, 8S, 9S, 10R, 13R, 14S, 17R)-10, 13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z, 12Z, 15Z)-octadeca-9, 12, 15-trienoate
• HY-125910
• cholest-5-en-3beta-yl (9Z,12Z,15Z-octadecatrienoate)
• Q27157690
• Cholesteryllinolenate
• 18:3 Cholesteryl ester
• (9Z,12Z,15Z)-9,12,15-octadecatrienoate (3beta)-Cholest-5-en-3-ol; Cholesterol alpha-linolenate; Linolenic Acid Cholesteryl Ester; (3beta)-Cholest-5-en-3-ol (Z,Z,Z)-9,12,15-octadecatrienoate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

• MDL： MFCD00041821
• InChIKey： FYMCIBHUFSIWCE-WVXFKAQASA-N
• Inchi： InChI=1S/C45H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h8-9,11-12,14-15,26,35-36,38-42H,7,10,13,16-25,27-34H2,1-6H3/b9-8-,12-11-,15-14-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• SMILES： CC/C=C\C/C=C\C/C=C\CCCCCCCC(O[C@H]1CC[C@@]2([C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3CC=C2C1)[C@@H](CCCC(C)C)C)C)C)=O

Computed Properties

• Exact Mass: 646.56900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 20
• Monoisotopic Mass: 646.56888160g/mol
• Heavy Atom Count: 47
• Complexity: 1060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 13.52910
• PSA: 26.30000
• Color/Form: White solid
• Solubility: Not determined